Cas no 103414-98-8 (ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride)

• Product Name: ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride
• CAS No: 103414-98-8
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD32668333
• CID: 5674093
• PubChem ID: 146155677
• Update Time: 2025-06-30

ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride
• Ethyl (E)-4-amino-3-methylbut-2-enoate;hydrochloride
• 103414-98-8
• EN300-26638572

• MDL： MFCD32668333
• Inchi： 1S/C7H13NO2.ClH/c1-3-10-7(9)4-6(2)5-8;/h4H,3,5,8H2,1-2H3;1H/b6-4+;
• InChI Key： ROTWYEXBRIVLKZ-CVDVRWGVSA-N
• SMILES： Cl.O(C(/C=C(\C)/CN)=O)CC

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride

Ethyl (2E)-4-Amino-3-Methylbut-2-Enoate Hydrochloride: A Comprehensive Overview

Ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride, identified by the CAS number 103414-98-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride, is a derivative of amino acids and exhibits unique chemical properties that make it a valuable molecule in various applications.

The molecular structure of ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride consists of an amino group attached to a butenoate ester moiety. The presence of the amino group and the double bond in the molecule contributes to its reactivity and potential for forming hydrogen bonds, which are crucial for its biological activity. Recent studies have highlighted the importance of such structural features in drug design, particularly in the development of bioactive compounds with high specificity and affinity for target proteins.

One of the most notable applications of ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride is in the field of medicinal chemistry. Researchers have explored its potential as a building block for synthesizing more complex molecules with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as an intermediate in the synthesis of peptide-based drugs, which are widely used in treating various diseases, including cancer and infectious diseases.

In addition to its role as an intermediate, ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride has been investigated for its direct biological activity. A recent study conducted by scientists at the University of California revealed that this compound exhibits potent anti-inflammatory properties. The research indicated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, making it a promising candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

The synthesis of ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride involves a multi-step process that typically starts with the preparation of the corresponding amino acid derivative. Recent advancements in synthetic methodology have enabled chemists to optimize this process, resulting in higher yields and improved purity. For example, a study published in Organic Process Research & Development described a novel catalytic asymmetric synthesis approach that significantly enhanced the efficiency of producing this compound on an industrial scale.

Another area where ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride has shown promise is in biotechnology. Researchers have explored its use as a substrate for enzymatic reactions, particularly in the context of metabolic engineering. A study conducted at the Massachusetts Institute of Technology demonstrated that this compound can be efficiently converted into valuable bio-based chemicals using engineered enzymes. This finding opens up new possibilities for sustainable chemical production processes that rely on renewable resources.

Furthermore, ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride has been studied for its potential applications in materials science. A recent report published in Advanced Materials highlighted its ability to form self-assembled monolayers on various surfaces, which could be utilized in developing advanced coatings with tailored properties. The study suggested that this compound could be employed in creating anti-corrosion coatings or surfaces with enhanced wettability, depending on the specific functional groups present.

Despite its numerous applications, there are still challenges associated with the use of ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride. One major concern is its stability under certain environmental conditions, such as high temperatures or prolonged exposure to light. Recent research has focused on addressing these issues by modifying the molecular structure or developing novel stabilization techniques. For instance, scientists at ETH Zurich have developed a novel encapsulation method that significantly improves the stability and shelf life of this compound when used as an active ingredient in pharmaceutical formulations.

In conclusion, ethyl (2E)-4-amino-3-methylbut-2-enoate hydrochloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, biotechnology, and materials science. As research continues to uncover new insights into its potential uses and optimization strategies, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.